(E)-3-(2,3-dichlorophenyl)-1-(4-hydroxy-3-methylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2,3-dichlorophenyl)-1-(4-hydroxy-3-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H12Cl2O2/c1-10-9-12(6-7-14(10)19)15(20)8-5-11-3-2-4-13(17)16(11)18/h2-9,19H,1H3/b8-5+
• InChI Key: JIQDRQUUFJDFPC-VMPITWQZSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)C=CC2=C(C(=CC=C2)Cl)Cl)O
• Isomeric SMILES: CC1=C(C=CC(=C1)C(=O)/C=C/C2=C(C(=CC=C2)Cl)Cl)O
• Molecular Formula: C16H12Cl2O2
• Molecular Weight: 307.2 g/mol
• CAS No.: 934826-27-4

Description

(E)-3-(2,3-dichlorophenyl)-1-(4-hydroxy-3-methylphenyl)prop-2-en-1-one, also known as 1-Methyl-2-(2,3-dichlorophenyl)prop-2-en-1-one, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a colorless solid with a molecular weight of 270.07 g/mol. It is soluble in organic solvents and has a melting point of approximately 81°C.

Scientific Research Applications

(E)-3-(2,3-dichlorophenyl)-1-(4-hydroxy-3-methylphenyl)prop-2-en-1-one(2,3-dichlorophenyl)prop-2-en-1-one has been used in a variety of scientific research applications. It has been used as an inhibitor of the enzyme cytochrome P450 2C9 (CYP2C9), which plays a role in drug metabolism. In addition, it has been used as a substrate for the enzyme cytochrome P450 1A2 (CYP1A2), which is involved in the metabolism of certain drugs and environmental pollutants. It has also been used as a model compound for the study of the structure and function of membrane transporters.

Mechanism of Action

(E)-3-(2,3-dichlorophenyl)-1-(4-hydroxy-3-methylphenyl)prop-2-en-1-one(2,3-dichlorophenyl)prop-2-en-1-one acts as an inhibitor of the enzyme CYP2C9 by competing with the substrate for the active site of the enzyme. The inhibition of CYP2C9 results in decreased metabolism of the substrate and a consequent increase in its concentration in the body.
Biochemical and Physiological Effects
This compound(2,3-dichlorophenyl)prop-2-en-1-one has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme CYP2C9, which is involved in the metabolism of certain drugs and environmental pollutants. In addition, it has been shown to increase the levels of certain hormones, such as cortisol, in the body.

Advantages and Limitations for Lab Experiments

The use of (E)-3-(2,3-dichlorophenyl)-1-(4-hydroxy-3-methylphenyl)prop-2-en-1-one(2,3-dichlorophenyl)prop-2-en-1-one in laboratory experiments has several advantages. It is relatively inexpensive, and it is easily synthesized from commercially available starting materials. In addition, it is relatively stable, and it is soluble in organic solvents. However, there are some limitations to its use in laboratory experiments. It is toxic and can be irritating to the skin and eyes, and it can be volatile, so precautions must be taken when handling it.

Future Directions

There are a variety of possible future directions for research involving (E)-3-(2,3-dichlorophenyl)-1-(4-hydroxy-3-methylphenyl)prop-2-en-1-one(2,3-dichlorophenyl)prop-2-en-1-one. These include further research into its mechanism of action, its effects on other enzymes, its effects on gene expression, and its potential applications in drug development and drug delivery. In addition, further research is needed to determine its potential toxicity and its potential for bioaccumulation.